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Compound Name: Nickel(II) perchlorate hexahydrate

Cat. No.: B7949596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nickel(II) perchlorate hexahydrate, with the CAS number 13520-61-1, is an inorganic

compound that serves as a versatile precursor and catalyst in various chemical and material

science applications.[1][2][3][4][5][6] Its utility extends from the synthesis of coordination

complexes and advanced materials to potential applications in electrochemistry and catalysis.

[1][2] For professionals in drug development, understanding the properties and reactivity of

nickel compounds is crucial for the design of novel therapeutic agents and for understanding

the biological implications of nickel exposure.[2][7] This guide provides a comprehensive

overview of the technical data, experimental protocols, and potential biological signaling

pathways associated with nickel(II) perchlorate hexahydrate.

Physicochemical Properties
Nickel(II) perchlorate hexahydrate is a green, crystalline solid that is highly soluble in water

and also soluble in many organic solvents.[8][9][10] Its hygroscopic nature necessitates

storage in a dry, well-ventilated place.[10][11]
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Property Value Reference

CAS Number 13520-61-1 [3][12][13]

Molecular Formula Ni(ClO₄)₂·6H₂O [12][13]

Molecular Weight 365.69 g/mol [12]

Appearance Green crystalline solid [9][14]

Melting Point 140 °C (decomposes) [12][15]

Solubility in Water 2225 g/L at 0 °C [9]

Crystal System Orthorhombic

Synthesis and Structure
Synthesis of Nickel(II) Perchlorate Hexahydrate
Aqueous solutions of nickel(II) perchlorate can be prepared by reacting nickel(II) carbonate,

nickel(II) hydroxide, or nickel(II) oxide with perchloric acid, followed by crystallization to obtain

the hexahydrate form.[12][16]

Another common laboratory synthesis involves the reaction of a soluble nickel salt, such as

nickel(II) sulfate, with barium perchlorate. The insoluble barium sulfate precipitates, leaving

nickel(II) perchlorate in solution, from which the hexahydrate can be crystallized.[16]

Reaction: NiSO₄(aq) + Ba(ClO₄)₂(aq) → Ni(ClO₄)₂(aq) + BaSO₄(s)

Crystal Structure
The crystal structure of hexaaquanickel(II) perchlorate reveals that the nickel(II) ion is

octahedrally coordinated to six water molecules, forming the [Ni(H₂O)₆]²⁺ cation. The

perchlorate ions (ClO₄⁻) are not directly bonded to the nickel center in the primary coordination

sphere but are present in the crystal lattice.[17]

Experimental Protocols
Synthesis of Tris(ethylenediamine)nickel(II) Perchlorate
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This protocol details the synthesis of a common coordination complex using nickel(II)

perchlorate as a starting material.[8][18][19] This complex is a useful intermediate in the

synthesis of other nickel-containing compounds.

Materials:

Nickel(II) perchlorate hexahydrate

Ethylenediamine (en)

Ethanol

Procedure:

Dissolve a known amount of nickel(II) perchlorate hexahydrate in a minimal amount of

water.

Slowly add a threefold molar excess of ethylenediamine to the nickel perchlorate solution

with stirring. A color change to purple or violet should be observed, indicating the formation

of the [Ni(en)₃]²⁺ complex.

To induce precipitation of the perchlorate salt, add ethanol to the solution until a crystalline

precipitate forms.

Cool the mixture in an ice bath to maximize yield.

Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol, and air

dry.

Safety Note: Perchlorate salts can be explosive, especially when heated or in the presence of

organic materials. Handle with appropriate safety precautions.

Synthesis of Nickel Nanoparticles (General Procedure
using a Nickel Salt)
While many protocols utilize nickel(II) chloride or nitrate, nickel(II) perchlorate hexahydrate
can also serve as a precursor for nickel nanoparticles. The following is a general hydrothermal
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synthesis method that can be adapted.[9][11][20][21]

Materials:

Nickel(II) perchlorate hexahydrate

Reducing agent (e.g., hydrazine hydrate, sodium borohydride)

Solvent (e.g., ethylene glycol, water)

Capping agent (optional, e.g., oleic acid, PVP)

Procedure:

Dissolve nickel(II) perchlorate hexahydrate in the chosen solvent in a reaction vessel.

If using, add the capping agent to the solution.

Separately, prepare a solution of the reducing agent.

Under controlled temperature and stirring, add the reducing agent solution dropwise to the

nickel salt solution. A color change to black or dark brown indicates the formation of nickel

nanoparticles.

Maintain the reaction at the desired temperature for a specified time to allow for particle

growth and stabilization.

Cool the reaction mixture and separate the nanoparticles by centrifugation or filtration.

Wash the nanoparticles several times with ethanol and water to remove any unreacted

precursors and byproducts.

Dry the nickel nanoparticles under vacuum.

Applications in Research and Development
Nickel(II) perchlorate hexahydrate is a valuable reagent in several areas of research:
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Coordination Chemistry: It serves as a starting material for the synthesis of a wide range of

nickel coordination complexes with various ligands.[2][15] These complexes are studied for

their magnetic, electronic, and catalytic properties.

Catalysis: Nickel complexes derived from nickel(II) perchlorate can act as catalysts in

organic synthesis, for reactions such as cross-coupling and polymerization.[1][2]

Materials Science: It is used in the preparation of nickel-based materials, including

nanoparticles and metal-organic frameworks (MOFs).[2]

Electrochemistry: Due to its high solubility and the non-coordinating nature of the perchlorate

anion, it is a suitable electrolyte for electrochemical studies of nickel complexes.[1][2]

Relevance to Drug Development and Biological
Pathways
While nickel(II) perchlorate hexahydrate itself is not a therapeutic agent, it serves as a

precursor for synthesizing nickel-containing compounds with potential biological activity.

Research into nickel complexes has revealed their potential as anticancer agents.[7]

Nickel-Induced Cellular Effects
Exposure to nickel ions can have significant effects on cellular processes. Studies have shown

that nickel can induce apoptosis (programmed cell death) through various signaling pathways.

[22][23][24] Understanding these pathways is critical for both toxicological assessment and the

rational design of nickel-based therapeutics.

Signaling Pathways in Nickel-Induced Apoptosis
Nickel compounds have been shown to induce apoptosis through both the intrinsic

(mitochondrial) and extrinsic (death receptor) pathways.[7][24]

Intrinsic Pathway: Nickel can induce mitochondrial membrane potential dissipation, leading

to the release of cytochrome c into the cytoplasm.[24] This, in turn, activates caspase-9 and

the downstream executioner caspase-3, culminating in apoptosis.[7][24]
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Extrinsic Pathway: Some nickel complexes can activate caspase-8, a key initiator of the

extrinsic pathway.[24] This activation can be linked to the suppression of the NF-κB signaling

pathway, which is often dysregulated in cancer.[24]

Oxidative Stress: Nickel exposure can lead to the generation of reactive oxygen species

(ROS), causing oxidative stress and depletion of cellular antioxidants like glutathione (GSH).

[22] This oxidative imbalance can trigger apoptotic signaling.

Diagram: Simplified Overview of Nickel-Induced Apoptotic Signaling
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Caption: Nickel-induced apoptosis involves both intrinsic and extrinsic pathways.

Metabolic Pathway Interactions
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Studies on the interaction of nickel ions with cells have also highlighted effects on metabolic

pathways. For instance, nickel has been shown to perturb glutathione metabolism and the

arginine and proline metabolic pathways.[25]

Diagram: Experimental Workflow for Studying Nickel Ion-Cell Interactions
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Caption: Workflow for proteomic and metabolomic analysis of nickel-treated cells.

Safety and Handling
Nickel(II) perchlorate hexahydrate is a strong oxidizing agent and should be handled with

care.[8] It is classified as hazardous and may cause skin and respiratory sensitization, and is a

suspected carcinogen.[1][14][26]

Handling Precautions:

Work in a well-ventilated area, preferably in a fume hood.[26]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[26]

Avoid contact with skin, eyes, and clothing.[26]

Keep away from combustible materials.

Store in a tightly closed container in a cool, dry place.[11]

First Aid Measures:

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[26]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[10][19]

Conclusion
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Nickel(II) perchlorate hexahydrate is a valuable compound for researchers and scientists in

chemistry and materials science. Its utility as a precursor for coordination complexes and

nanomaterials is well-established. For drug development professionals, while the compound

itself is not a therapeutic, the broader study of nickel-containing molecules and their

interactions with biological systems, particularly in the context of apoptosis and metabolic

pathways, offers insights for the design of novel metallodrugs. A thorough understanding of its

chemical properties, reactivity, and safety precautions is essential for its effective and safe use

in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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